Cas no 718642-03-6 (Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-)
718642-03-6 structure
Product Name:Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-
CAS No:718642-03-6
MF:C9H10BFO
MW:163.984506130219
CID:558346
PubChem ID:45090823
Update Time:2025-04-19
Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-
- Borinicacid, cyclopropyl(3-fluorophenyl)- (9CI)
- SCHEMBL1138645
- 718642-03-6
- Cyclopropyl(3-fluorophenyl)borinic acid
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- Inchi: 1S/C9H10BFO/c11-9-3-1-2-8(6-9)10(12)7-4-5-7/h1-3,6-7,12H,4-5H2
- InChI Key: DOEMJLYIJAGQQP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(B(C2CC2)O)=C1
Computed Properties
- Exact Mass: 164.081
- Monoisotopic Mass: 164.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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